Cas no 58749-51-2 (2-(Thien-2-yl)ethyl isocyanate)

2-(Thien-2-yl)ethyl isocyanate structure
58749-51-2 structure
Product Name:2-(Thien-2-yl)ethyl isocyanate
CAS No:58749-51-2
MF:C7H7NOS
MW:153.201580286026
MDL:MFCD00052972
CID:366479
PubChem ID:2782179
Update Time:2025-04-19

2-(Thien-2-yl)ethyl isocyanate Chemical and Physical Properties

Names and Identifiers

    • Thiophene,2-(2-isocyanatoethyl)-
    • 2-(2-Isocyanatoethyl)thiophene
    • 2-(2-thienyl)ethyl isocyanate
    • 2-(THIEN-2-YL)ETHYL ISOCYANATE
    • 2-thiophen-2-ylethylisocyanate
    • A832008
    • BP-10854
    • EN300-144797
    • 2-(thien-2-yl)ethyl isocyanate, AldrichCPR
    • 2-(THIEN-2-YL)ETHylisoCYANATE
    • KAJZMNLREUEZSH-UHFFFAOYSA-N
    • 2-(2-isocyanatoethyl)-thiophene
    • AKOS009158162
    • 58749-51-2
    • MFCD00052972
    • FS-5706
    • FT-0608515
    • DTXSID80381960
    • Thiophene, 2-(2-isocyanatoethyl)-
    • D95011
    • SCHEMBL841961
    • DB-019544
    • 2-(Thien-2-yl)ethyl isocyanate
    • MDL： MFCD00052972
    • Inchi： 1S/C7H7NOS/c9-6-8-4-3-7-2-1-5-10-7/h1-2,5H,3-4H2
    • InChI Key： KAJZMNLREUEZSH-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1CCN=C=O

Computed Properties

  • Exact Mass: 153.02500
  • Monoisotopic Mass: 153.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 57.7Ų

Experimental Properties

  • Density: 1.15
  • Boiling Point: 123 °C
  • Flash Point: 94.3°C
  • Refractive Index: 1.575
  • PSA: 57.67000
  • LogP: 1.62640

2-(Thien-2-yl)ethyl isocyanate Security Information

  • Hazard Statement： Harmful
  • Hazardous Material transportation number：UN 2206
  • Hazard Category Code： 20/21/22-36/37/38-22
  • Safety Instruction： S26; S36/37/39
  • Hazardous Material Identification： Xn
  • Risk Phrases：R20/21/22
  • Safety Term：S26;S36/37/39

2-(Thien-2-yl)ethyl isocyanate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(Thien-2-yl)ethyl isocyanate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
017478-1g
2-(Thien-2-yl)ethyl isocyanate
 58749-51-2 95%
1g
 ￡66.00 2022-03-01
Fluorochem
017478-5g
2-(Thien-2-yl)ethyl isocyanate
 58749-51-2 95%
5g
 ￡254.00 2022-03-01
Ambeed
A280376-100mg
2-(Thien-2-yl)ethylisocyanate
 58749-51-2 95%
100mg
 $31.0 2023-06-17
Ambeed
A280376-250mg
2-(Thien-2-yl)ethylisocyanate
 58749-51-2 95%
250mg
 $36.0 2025-02-25
Ambeed
A280376-1g
2-(Thien-2-yl)ethylisocyanate
 58749-51-2 95%
1g
 $95.0 2025-02-25
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VU681-200mg
2-(Thien-2-yl)ethyl isocyanate
 58749-51-2 95%
200mg
 242.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VU681-50mg
2-(Thien-2-yl)ethyl isocyanate
 58749-51-2 95%
50mg
 107.0CNY 2021-07-15
TRC
T344533-100mg
2-(Thien-2-yl)ethyl isocyanate
 58749-51-2
100mg
 $ 70.00 2022-06-02
TRC
T344533-500mg
2-(Thien-2-yl)ethyl isocyanate
 58749-51-2
500mg
 $ 230.00 2022-06-02
TRC
T344533-1g
2-(Thien-2-yl)ethyl isocyanate
 58749-51-2
1g
 $ 340.00 2022-06-02

2-(Thien-2-yl)ethyl isocyanate Related Literature

Related Categories

58749-51-2 (2-(Thien-2-yl)ethyl isocyanate) Related Products

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD